Cas no 5368-37-6 (3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid)

• Product Name: 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid
• CAS No: 5368-37-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD03955531
• CID: 938958
• Update Time: 2025-05-22

3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid
• 3,4-Dihydro-4-oxo-
• 3-(4-oxo-1H-quinazolin-2-yl)propanoic acid
• 3-(4-OXO-3,4-DIHYDRO-QUINAZOLIN-2-YL)-PROPIONIC ACID
• quinazolin-4(3H)-one-2-propanoic acid
• 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoic acid
• 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propionic acid
• 3,4-dihydro-4-oxoquinazoline-2-propionic acid
• AC1L7WZ4
• AC1Q75AU
• Enamine_004755
• NSC251919
• SureCN2718160

• MDL： MFCD03955531
• Inchi： 1S/C11H10N2O3/c14-10(15)6-5-9-12-8-4-2-1-3-7(8)11(16)13-9/h1-4H,5-6H2,(H,14,15)(H,12,13,16)
• InChI Key： HYSISEGNFBAVMJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CCC(=O)O)N1

Computed Properties

• Exact Mass: 217.06137

Experimental Properties

• PSA: 81.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid

Exploring the Versatile Applications of 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid (CAS No. 5368-37-6) in Modern Research

3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid (CAS No. 5368-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique molecular structure, which combines a propionic acid side chain with a dihydroquinazolinone core. Researchers are increasingly interested in this compound due to its potential as a building block for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

In the context of current scientific trends, 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid aligns with growing interest in small molecule therapeutics and targeted drug delivery systems. The compound's structural versatility makes it valuable for medicinal chemistry applications, where researchers frequently search for terms like "quinazoline-based drugs" and "heterocyclic compound synthesis." Its CAS No. 5368-37-6 serves as a crucial identifier in chemical databases, facilitating efficient literature searches and patent investigations.

The pharmacological potential of 5368-37-6 stems from its ability to interact with biological systems. Recent studies suggest that modifications of the quinazoline scaffold can yield compounds with diverse biological activities, addressing popular search queries such as "anti-inflammatory quinazoline derivatives" and "anticancer small molecules." While not a drug itself, this propionic acid derivative provides researchers with a valuable starting point for developing novel therapeutic agents, particularly in areas like kinase inhibition and signal transduction modulation.

From a synthetic chemistry perspective, 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid offers multiple sites for chemical modification, making it a favorite among chemists exploring "structure-activity relationships" (SAR). The compound's carboxylic acid functionality allows for easy conjugation with other molecular entities, addressing common search terms like "drug conjugation techniques" and "biomolecule labeling." Its stability under various conditions also makes it suitable for high-throughput screening applications in drug discovery pipelines.

In analytical chemistry, the distinct spectral properties of CAS No. 5368-37-6 facilitate its identification and quantification. Researchers frequently employ techniques such as HPLC, mass spectrometry, and NMR spectroscopy to characterize this compound, corresponding to popular search queries about "quinazoline analysis methods." The growing demand for high-purity reference standards in pharmaceutical development further underscores the importance of this well-defined chemical entity.

The compound's relevance extends to green chemistry initiatives, as researchers explore more sustainable synthetic routes to heterocyclic compounds. Current trends show increasing searches for "eco-friendly synthesis of quinazolines" and "catalytic methods for heterocycle formation," areas where 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid serves as an important model compound. Its balanced lipophilicity and water solubility also make it valuable for studies of molecular properties and bioavailability prediction.

As the pharmaceutical industry continues to focus on personalized medicine and precision therapeutics, compounds like 5368-37-6 gain additional significance. The scientific community's interest in "molecular scaffolds for drug design" and "privileged structures in medicinal chemistry" reflects the ongoing importance of such quinazoline derivatives. With proper handling and application, 3,4-Dihydro-4-oxo-2-quinazolinepropionic Acid will likely remain a valuable tool in advancing therapeutic innovation and biochemical research.